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Compound of Interest

Compound Name: LDN-211904 oxalate

Cat. No.: B560391 Get Quote

For researchers, scientists, and drug development professionals handling LDN-211904
oxalate, a potent and reversible EphB3 inhibitor, ensuring proper disposal is critical for

laboratory safety and environmental protection.[1] While a specific Safety Data Sheet (SDS) for

LDN-211904 oxalate is not publicly available, the precautionary measures for related oxalate

compounds should be followed. Oxalates are generally considered hazardous substances.

Immediate Safety and Handling Precautions
Before handling LDN-211904 oxalate, it is imperative to be familiar with the potential hazards

associated with oxalate compounds. These compounds can be harmful if swallowed or in

contact with skin and may cause corrosive effects.[2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

should be used.

Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b560391?utm_src=pdf-interest
https://www.benchchem.com/product/b560391?utm_src=pdf-body
https://www.benchchem.com/product/b560391?utm_src=pdf-body
https://www.medchemexpress.com/ldn-211904-oxalate.html
https://www.benchchem.com/product/b560391?utm_src=pdf-body
https://www.benchchem.com/product/b560391?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/msds/Sodium%20Oxalate%20JTBaker.pdf
https://www.flinnsci.com/sds_747-sodium-oxalate/sds_747/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation

exposure.

Ensure that an eyewash station and safety shower are readily accessible.

Hazard Summary for Oxalate Compounds
The following table summarizes the key hazards associated with oxalate compounds, based on

data for sodium oxalate. This information should be used as a guideline for handling LDN-
211904 oxalate.

Hazard Classification Description

Acute Toxicity (Oral) Harmful if swallowed.[3]

Acute Toxicity (Dermal) Harmful in contact with skin.[3]

Eye Damage/Irritation Can cause serious eye irritation or damage.

Skin Corrosion/Irritation May cause skin irritation or corrosive burns.[2]

Step-by-Step Disposal Protocol
The proper disposal of LDN-211904 oxalate and its contaminated materials must adhere to

local, state, and federal regulations for hazardous waste.

Experimental Workflow for Disposal:

Segregation of Waste:

All solid waste, including unused LDN-211904 oxalate powder, should be collected in a

designated, clearly labeled hazardous waste container.

Contaminated materials such as pipette tips, gloves, and weighing papers must also be

placed in this container.

Solutions containing LDN-211904 oxalate should be collected in a separate, sealed, and

labeled container for liquid hazardous waste. Do not mix with other solvent waste unless

permitted by your institution's hazardous waste program.
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Container Labeling:

The hazardous waste container must be labeled with "Hazardous Waste" and the full

chemical name: "LDN-211904 oxalate."

Include the approximate amount of waste and the date of accumulation.

Storage of Waste:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

The storage area should be cool and dry.

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Do not dispose of LDN-211904 oxalate down the drain or in regular trash.

Disposal Workflow Diagram
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Caption: Disposal workflow for LDN-211904 oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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